7-methoxy-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H26N4O3/c1-29-19-8-4-5-15-13-20(30-21(15)19)23(28)26-16-9-11-27(12-10-16)22-17-6-2-3-7-18(17)24-14-25-22/h4-5,8,13-14,16H,2-3,6-7,9-12H2,1H3,(H,26,28)
• InChI Key: AFVQZKBSNRFTNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3CCN(CC3)C4=NC=NC5=C4CCCC5
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol
• CAS No.: 2034603-25-1

Description

The compound “7-methoxy-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzofuran-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a benzofuran ring, a piperidine ring, and a tetrahydroquinazolin ring.

Scientific Research Applications

Synthesis and Therapeutic Applications

• The synthesis of novel heterocyclic compounds derived from benzofuran precursors, including benzodifuranyl, triazines, and thiazolopyrimidines, has been explored for their potential as anti-inflammatory and analgesic agents. These compounds have been shown to exhibit cyclooxygenase inhibition and possess significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimicrobial Studies

• Research on fluoroquinolone-based 4-thiazolidinones highlights the synthesis from lead molecules, demonstrating significant antimicrobial activities. This underlines the potential of benzofuran derivatives in developing new antimicrobial agents (Patel & Patel, 2010).

Structural and Chemical Properties

• The crystal structures and Hirshfeld surface analyses of compounds structurally related to the target molecule have been studied, offering insights into the intermolecular interactions in crystals formed by these compounds. This research can inform the design of new compounds with desired physical and chemical properties (Ullah & Stoeckli-Evans, 2021).

Potential Antipsychotic Agents

• Heterocyclic carboxamides similar in structure have been evaluated for their potential as antipsychotic agents, showing promising in vitro and in vivo activities. This highlights the therapeutic potential of structurally related compounds in the treatment of psychiatric disorders (Norman et al., 1996).

PET Radiotracer Development

• Studies on arylamides hybrids of high-affinity σ2 receptor ligands indicate the synthesis of compounds with excellent selectivities, suggesting their utility in developing PET radiotracers for tumor diagnosis. This research illustrates the potential application of benzofuran derivatives in medical imaging and diagnostics (Abate et al., 2011).